N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea

• IUPAC Name: 1-cyclohexyl-3-(1-pyridin-2-ylethyl)urea
• InChI: InChI=1S/C14H21N3O/c1-11(13-9-5-6-10-15-13)16-14(18)17-12-7-3-2-4-8-12/h5-6,9-12H,2-4,7-8H2,1H3,(H2,16,17,18)
• InChI Key: FYIIUYIWILOZRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=N1)NC(=O)NC2CCCCC2
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea, also known as CEU, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of N-aryl-N'-alkylureas and has been shown to possess a wide range of pharmacological properties.

Mechanism of Action

The mechanism of action of N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea is not fully understood. However, it has been proposed that N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea exerts its pharmacological effects by modulating various signaling pathways, including the PI3K/Akt/mTOR, MAPK/ERK, and NF-κB pathways. N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea has also been shown to possess anti-inflammatory and anti-oxidant properties, which may contribute to its potential therapeutic effects. In addition, N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea has been shown to possess neuroprotective effects and has been investigated for its potential in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab using standard organic chemistry techniques. It is also relatively stable and can be stored for extended periods of time. However, N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea has some limitations for lab experiments. It is a relatively new compound, and its pharmacological properties are not fully understood. In addition, the optimal dosage and administration route for N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea have not been established.

Future Directions

There are several future directions for the study of N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea. One area of research is the development of more efficient synthesis methods for N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea. Another area of research is the investigation of the pharmacological properties of N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea in different disease models. In addition, the development of N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea derivatives with improved pharmacological properties is an area of active research. Finally, the investigation of the optimal dosage and administration route for N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea in preclinical and clinical studies is an important future direction.

Scientific Research Applications

N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea has been extensively studied for its potential therapeutic applications, especially in the field of oncology. It has been shown to possess anti-cancer properties by inhibiting the growth and proliferation of cancer cells. N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea has also been investigated for its anti-inflammatory, anti-oxidant, and anti-diabetic properties. In addition, N-cyclohexyl-N'-[1-(2-pyridinyl)ethyl]urea has been shown to possess neuroprotective effects and has been investigated for its potential in the treatment of neurodegenerative diseases.